1-Boc-4-(2-[1,2,4]triazol-1-ylmethyl-phenyl)-piperazine

• Molecular Formula: C18H25N5O2
• Molecular Weight: 343.4 g/mol
• IUPAC Name: tert-butyl 4-[2-(1,2,4-triazol-1-ylmethyl)phenyl]piperazine-1-carboxylate
• InChI: InChI=1S/C18H25N5O2/c1-18(2,3)25-17(24)22-10-8-21(9-11-22)16-7-5-4-6-15(16)12-23-14-19-13-20-23/h4-7,13-14H,8-12H2,1-3H3
• InChI Key: NODJFGHPLZMTGH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=CC=CC=C2CN3C=NC=N3

Description

1-Boc-4-(2-[1,2,4]triazol-1-ylmethyl-phenyl)-piperazine is a useful research compound. Its molecular formula is C18H25N5O2 and its molecular weight is 343.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-Boc-4-(hydroxymethyl-phenyl)-piperazine (300 mg, 1.02 mmol, 1.0 eq.), 1,2,4 triazole (104 mg, 1.53 mmol, 1.5 eq.), triphenylphosphine (535 mg, 2.04 mmol, 2.0 eq.) and THF at 0° C. under nitrogen was added DEAD (0.321 mL, 2.04 mmol, 2.0 eq.) slowly so that temperature of reaction does not rise above 10° C. After addition was completed, the ice bath was removed and the reaction mixture was stirred at r.t. overnight. Methanol was added and the mixture was stirred for about 15 minutes. The mixture was then concentrated. Purification by flash chromatography (35 g SiO2, linear gradient 50-70% EtOAc/Hexane for 15 minutes and 70% EtOAc for 18 minutes) afforded Boc protected title compound (200 mg, 0.5 mmol, 57%). LRMS (ESI+): 344.1 (M+1)